2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid

• IUPAC Name: 2-[[1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid
• InChI: InChI=1S/C16H18N2O7/c1-25-11-4-2-10(3-5-11)18-8-9(6-13(18)19)15(22)17-12(16(23)24)7-14(20)21/h2-5,9,12H,6-8H2,1H3,(H,17,22)(H,20,21)(H,23,24)
• InChI Key: JSOAENXRYIHBEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC(CC(=O)O)C(=O)O
• Molecular Formula: C16H18N2O7
• Molecular Weight: 350.32 g/mol

Description

2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue that stimulates the secretion of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). It was developed for the treatment of growth hormone deficiency and muscle wasting disorders.

Mechanism of Action

2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid works by binding to the ghrelin receptor, which is primarily found in the hypothalamus and pituitary gland. This leads to the stimulation of GH and IGF-1 secretion, resulting in an increase in protein synthesis and cell growth. It also has an indirect effect on the release of other hormones, such as cortisol and prolactin.
Biochemical and Physiological Effects:
In addition to its anabolic effects, 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid has been shown to have a number of other biochemical and physiological effects. It can increase appetite, lower insulin sensitivity, and improve lipid metabolism. It also has anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid is a useful tool for researchers studying the effects of GH and IGF-1 on various physiological processes. Its non-peptide nature makes it easier to synthesize and administer than traditional peptide-based growth hormone secretagogues. However, its effects can be variable and dependent on factors such as age, sex, and baseline hormone levels.

Future Directions

There are several areas of research that could benefit from further investigation into the effects of 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid. These include its potential as a treatment for muscle wasting disorders, its effects on bone density and fracture risk, and its role in cognitive function and neurodegenerative diseases. Additionally, more research is needed to fully understand the long-term safety and efficacy of 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid in humans.

Synthesis Methods

2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid is synthesized through a multi-step process that involves the condensation of 4-methoxybenzaldehyde with 3-aminopyrrolidine, followed by the addition of butanedioic acid and various protecting groups. The final product is obtained through deprotection and purification steps.

Scientific Research Applications

2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including endocrinology, neurology, and oncology. It has been shown to increase lean body mass, bone density, and muscle strength in elderly adults, as well as improve cognitive function and sleep quality.